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Executive Summary

This document provides a comprehensive technical overview of the environmental fate of n-
tetradecane (CAS: 629-59-4), a straight-chain alkane with the chemical formula Ci14H30.[1][2]
Tetradecane is utilized in organic synthesis, as a solvent, and as a component of detergent
and animal feed production.[2] Its release into the environment necessitates a thorough
understanding of its behavior and impact. This guide details its physical and chemical
properties, environmental persistence, transport mechanisms, bioaccumulation potential, and
ecotoxicity. Key processes such as biodegradation pathways are visualized, and standard
experimental protocols are outlined to provide a robust resource for environmental risk
assessment.

Physical and Chemical Properties

The environmental behavior of a chemical is largely dictated by its physical and chemical
properties. Tetradecane is a colorless liquid that is practically insoluble in water.[3][4] Its high
octanol-water partition coefficient (log Kow) and low vapor pressure are critical determinants of
its partitioning in the environment.
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Property Value Unit Reference
Molecular Formula CiaHs3o0 - [5]
Molecular Weight 198.39 g/mol [2]
CAS Number 629-59-4 - [5]
Melting Point 59 °C [2]
Boiling Point 253.5 °C [3]
Density 0.763 g/cm3 [3]
Water Solubility 55x 103 g/L [4]
Vapor Pressure 1.3 Pa (at 25 °C) [2]

log Kow (Octanol-

Water Partition 7.20 - [2]
Coefficient)
Henry's Law Constant 3.3 x 10° Pa-m3/mol [5]

log Koc (Soil Organic

Carbon-Water 4.85 - 6.07 2]
Partitioning (Estimated)
Coefficient)

Environmental Fate and Transport

The fate of tetradecane in the environment is governed by a combination of transport and
degradation processes.[6][7] Due to its properties, it will predominantly partition to soil,
sediment, and biota.

Abiotic Degradation

e Hydrolysis: As an alkane, tetradecane lacks hydrolyzable functional groups and is not
expected to undergo hydrolysis in the environment.[8]

o Photolysis: Tetradecane does not absorb light at wavelengths greater than 290 nm, meaning
it is not susceptible to direct photolysis by sunlight.[2] However, in the atmosphere, it is
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degraded by reacting with photochemically-produced hydroxyl radicals. The estimated half-
life for this atmospheric reaction is 21 hours.[2]

Biotic Degradation

Biodegradation is the primary mechanism for the removal of tetradecane from the
environment. It is considered to be readily biodegradable by microorganisms.[2]

» Aerobic Biodegradation: Under aerobic conditions, tetradecane is readily degraded. One
study using the OECD Guideline 301F (Manometric Respirometry Test) showed 85.5%
degradation over 28 days with non-adapted activated sludge.[2] The degradation typically
begins with the oxidation of a terminal methyl group to a primary alcohol (1-tetradecanol),
catalyzed by a monooxygenase enzyme. The alcohol is further oxidized to an aldehyde
(tetradecanal) and then to a carboxylic acid (tetradecanoic acid). This fatty acid subsequently
enters the (-oxidation pathway, where it is sequentially broken down to acetyl-CoA, which
enters the citric acid cycle for energy production.[9][10][11]

e Anaerobic Biodegradation: While aerobic degradation is more rapid, anaerobic
biodegradation of alkanes can also occur, particularly in sediments and anoxic zones.[12] A
common activation mechanism is the addition of fumarate to the sub-terminal carbon of the
alkane, forming a substituted succinate. This is followed by carbon skeleton rearrangement
and subsequent degradation via B-oxidation.[12]

Caption: Aerobic biodegradation pathway of n-tetradecane.

Transport and Partitioning

 Volatilization: Due to its high Henry's Law constant, tetradecane can volatilize from water
surfaces, although its low vapor pressure moderates this process.

o Sorption: With a high estimated soil organic carbon-water partitioning coefficient (log Koc),
tetradecane is expected to be immobile in soil.[2][13] It will strongly adsorb to soil organic
matter and sediment, limiting its migration into groundwater. Laboratory experiments have
confirmed that the percentage of n-tetradecane adsorbed to various solil types is high.[2]

Bioaccumulation
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Bioaccumulation refers to the accumulation of a substance in an organism from all exposure
routes (water, food, etc.).[14] The potential for bioaccumulation is often estimated using the
bioconcentration factor (BCF), which measures uptake from water alone.[15]

Parameter Value Species Reference
log Kow 7.20 - [2]
Bioconcentration 240 - 3500 (Estimated ]

o Fish [16]
Factor (BCF) for similar alkanes)

Given its high log Kow, tetradecane has a high potential to bioaccumulate in the fatty tissues of
organisms.[17] However, many organisms, particularly fish, can efficiently metabolize n-
alkanes.[16] This metabolic transformation can significantly reduce the actual measured BCF
compared to what might be predicted from log Kow alone, preventing high levels of
bioaccumulation.[16] The regulatory threshold for a substance to be considered
bioaccumulative is often a BCF of 5000.[18]

Ecotoxicity

Ecotoxicity data is used to determine the potential harm a substance can cause to aquatic and
terrestrial organisms. Standard endpoints include the LCso (the concentration lethal to 50% of a
test population) and the ECso (the concentration causing an effect in 50% of a test population).
[19][20]

Test Organism  Endpoint Duration Value (mgl/L) Reference
Fish (e.g.,
_ (e9 >1000
Pimephales LCso 96 h ) [21]
(Estimated)
promelas)
Invertebrate >1000
) ECso 48 h ) [21]
(Daphnia magna) (Estimated)
Algae
>1000
(Selenastrum ECso 72h ) [21]
(Estimated)

capricornutum)
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Due to its very low water solubility, it is difficult to achieve concentrations high enough in water
to cause acute toxic effects in aquatic organisms. Therefore, while tetradecane is poorly
soluble, it is also considered to have low acute toxicity to aquatic life.

Key Experimental Protocols

Detailed and standardized methodologies are crucial for generating reliable environmental fate
data. The following sections describe the principles of key OECD test guidelines relevant to
tetradecane.

Protocol: Ready Biodegradability (OECD 301)

The OECD 301 guideline comprises six methods to assess the ready biodegradability of
chemicals.[22][23] The Manometric Respirometry Test (OECD 301F), which was used to test
tetradecane, is a common choice.[2]

o Objective: To determine if a substance is "readily biodegradable" under specific aerobic
conditions.

e Principle: A solution or suspension of the test substance in a mineral medium is inoculated
with microorganisms (typically from activated sludge) and incubated in a closed flask for 28
days in the dark.[24][25] The consumption of oxygen is measured over time and is used to
calculate the percentage of biodegradation.[24][26]

e Methodology:

o Test Setup: Prepare a mineral medium and add the inoculum (e.g., activated sludge from
a wastewater treatment plant).

o Vessels: Add the test substance to test vessels and run parallel blanks (inoculum only)
and reference controls (with a readily biodegradable substance like sodium benzoate).[25]

o Incubation: Incubate the sealed vessels at a constant temperature (e.g., 22 £ 2°C) for 28
days with continuous stirring.[24]

o Measurement: Oxygen consumption is measured using a respirometer, which detects
pressure changes in the headspace of the test vessel.
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o Data Analysis: The percentage of degradation is calculated by comparing the oxygen
consumed by the test substance to its theoretical oxygen demand (ThOD).

o Pass Criteria: For a substance to be classified as "readily biodegradable,” it must achieve at
least 60% of its ThOD within a 10-day window during the 28-day test.[24][25]

?

Prepare Mineral Medium
& Inoculum

:

Set up Test Vessels:
- Test Substance
- Blank Control
- Reference Control

4

Incubate for 28 days
(22 £ 2°C, Dark, Stirring)

v
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(Manometric Respirometer)

A4

Calculate % ThOD
vs. Time
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(260% ThOD in 10-d window)

Click to download full resolution via product page

Caption: General workflow for an OECD 301F Ready Biodegradability Test.

Protocol: Bioaccumulation in Fish (OECD 305)

The OECD 305 guideline is used to determine the BCF in fish.[27][28]

o Objective: To measure the bioconcentration of a substance in fish following aqueous
exposure.
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e Principle: The test consists of two phases: an uptake phase, where fish are exposed to the
test substance at a constant concentration, and a depuration phase, where the fish are
transferred to clean water.[29][30] The concentration of the substance in the fish tissue is
measured at intervals during both phases.[31]

o Methodology:
o Test Organism: A suitable fish species, such as the Zebrafish (Danio rerio), is selected.[27]

o Uptake Phase: Fish are exposed to a sub-lethal concentration of the test substance in a
flow-through system for a period (e.g., 28 days) sufficient to approach steady-state.[29]

o Depuration Phase: After the uptake phase, the fish are transferred to uncontaminated
water for a depuration period (e.g., up to 28 days).[27]

o Sampling: Fish are sampled periodically during both phases, and the concentration of the
test substance in their tissues is analyzed. Water concentrations are also monitored.

o Data Analysis: The BCF is calculated as the ratio of the concentration in the fish (Cf) to
the concentration in the water (Co) at steady-state. Alternatively, it can be calculated
kinetically as the ratio of the uptake rate constant (ki) to the depuration rate constant (k).
[27]

Conclusion

N-tetradecane is a substance with low water solubility and high lipophilicity. Its environmental
fate is characterized by strong partitioning to soil and sediment, where it is expected to be
immobile. While its potential for bioaccumulation is high based on its log Kow, this is mitigated
by the metabolic capabilities of organisms. The primary degradation pathway is aerobic
biodegradation, and the substance is classified as readily biodegradable. Due to its low
solubility, it exhibits low acute toxicity to aquatic organisms. This technical guide provides the
foundational data and methodologies for a comprehensive understanding and assessment of
the environmental risks associated with tetradecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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